Cas no 19841-72-6 (2,2-Dimethyl-3-octanol)

2,2-Dimethyl-3-octanol Properties

Names and Identifiers

• 2,2-Dimethyl-3-octanol
• 2,2-dimethyloctan-3-ol
• 2,2-dimethoxy-3-octanol
• 3-Octanol,2,2-dimethyl
• 3-Octanol,2-dimethyl
• tert.-Butyl-pentyl-carbinol
• N-AMYL TERT-BUTYL CARBINOL
• n-pentyl tert-butyl carbinol
• NSC 97551
• NSC-97551
• AZIWNYAWODSERA-UHFFFAOYSA-N
• 3-Octanol, 2,2-dimethyl-
• MFCD00021945
• NSC97551
• 3-Octanol,2-dimethyl-
• AKOS009158799
• 19841-72-6
• SCHEMBL2395540
• +Expand

• MDL： MFCD00021945
• InChIKey： AZIWNYAWODSERA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H22O/c1-5-6-7-8-9(11)10(2,3)4/h9,11H,5-8H2,1-4H3
• SMILES： CCCCCC(C(C)(C)C)O

Computed Properties

• Exact Mass: 158.16700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.167065
• Heavy Atom Count: 11
• Complexity: 91.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.97370
• PSA: 20.23000
• Refractive Index: 1.4320
• Boiling Point: 213.4°C (estimate)
• Melting Point: -1.53°C (estimate)
• Vapor Pressure: 0.1±0.8 mmHg at 25°C
• Flash Point: 82.5°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.8454 (estimate)

2,2-Dimethyl-3-octanol Security Information

• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

2,2-Dimethyl-3-octanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%